5-Chloro-3-(methylsulfamoyl)thiophene-2-carboxylic acid
Overview
Description
“5-Chloro-3-(methylsulfamoyl)thiophene-2-carboxylic acid” is a chemical compound with the CAS Number: 70374-36-6 . It has a molecular weight of 255.7 and is typically available in powder form .
Synthesis Analysis
The synthesis of “5-Chloro-3-(methylsulfamoyl)thiophene-2-carboxylic acid” is typically achieved through organic synthesis reactions . It is used as an intermediate in the synthesis of various target compounds, such as drugs, pesticides, and other biologically active molecules .Molecular Structure Analysis
The molecular formula of “5-Chloro-3-(methylsulfamoyl)thiophene-2-carboxylic acid” is C6H6ClNO4S2 .Chemical Reactions Analysis
As an intermediate in organic synthesis, “5-Chloro-3-(methylsulfamoyl)thiophene-2-carboxylic acid” can participate in various chemical reactions to form different compounds .Physical And Chemical Properties Analysis
“5-Chloro-3-(methylsulfamoyl)thiophene-2-carboxylic acid” is a powder at room temperature . It has a molecular weight of 255.7 , and its density is predicted to be 1.503±0.06 g/cm3 . The compound has a melting point of 103-105° C and a boiling point of 424.6±55.0 °C (Predicted) . Its flashpoint is 210.6°C, and it has a vapor pressure of 2.04E-07mmHg at 25°C .Scientific Research Applications
Synthesis of Rivaroxaban
Rivaroxaban is an oxazolidinone derivative used in the treatment of thromboembolic disorders . “5-Chloro-3-(methylsulfamoyl)thiophene-2-carboxylic acid” can be used in the synthesis of this important pharmaceutical compound .
Synthesis of Thieno[2,3-b][1,4]thiapezine-5-ones
“5-Chloro-3-(methylsulfamoyl)thiophene-2-carboxylic acid” can also be used in the synthesis of thieno[2,3-b][1,4]thiapezine-5-ones . These compounds have various applications in medicinal chemistry and drug discovery .
Pesticide Intermediate
This compound can be used as an intermediate in the synthesis of pesticide ingredients . These pesticides may have insecticidal or herbicidal properties .
Organic Synthesis
“5-Chloro-3-(methylsulfamoyl)thiophene-2-carboxylic acid” can be used in various organic synthesis reactions . Its unique structure makes it a valuable building block in the synthesis of complex organic molecules .
Chemical Research
This compound can be used in chemical research, particularly in the study of sulfamoyl and carboxylic acid groups . It can help researchers understand the reactivity and properties of these functional groups .
Mechanism of Action
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H315, H319, and H335 , indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding skin and eye contact, avoiding inhalation of dust, and avoiding ingestion .
Future Directions
properties
IUPAC Name |
5-chloro-3-(methylsulfamoyl)thiophene-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6ClNO4S2/c1-8-14(11,12)3-2-4(7)13-5(3)6(9)10/h2,8H,1H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SRXBPROHRKDGBA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)C1=C(SC(=C1)Cl)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6ClNO4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20606462 |
Source
|
| Record name | 5-Chloro-3-(methylsulfamoyl)thiophene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20606462 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-3-(methylsulfamoyl)thiophene-2-carboxylic acid | |
CAS RN |
70374-36-6 |
Source
|
| Record name | 5-Chloro-3-(methylsulfamoyl)thiophene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20606462 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-Chloro-3-[(methylamino)sulfonyl]-2-thiophene carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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